Cas no 667437-95-8 (4-Allyl-5-(4-chlorobenzyl)-4H-1,2,4-triazole-3-thiol)

4-Allyl-5-(4-chlorobenzyl)-4H-1,2,4-triazole-3-thiol is a heterocyclic compound featuring a 1,2,4-triazole core substituted with an allyl group, a 4-chlorobenzyl moiety, and a thiol functional group. This structure imparts reactivity and potential utility in pharmaceutical and agrochemical applications, particularly as a building block for bioactive molecules. The presence of the thiol group enhances its ability to participate in nucleophilic reactions, while the chlorobenzyl and allyl substituents contribute to its lipophilicity and structural diversity. Its well-defined molecular framework makes it suitable for further derivatization in medicinal chemistry research. The compound is typically characterized by high purity and stability under standard storage conditions.
4-Allyl-5-(4-chlorobenzyl)-4H-1,2,4-triazole-3-thiol structure
667437-95-8 structure
Product Name:4-Allyl-5-(4-chlorobenzyl)-4H-1,2,4-triazole-3-thiol
CAS No:667437-95-8
MF:C12H12ClN3S
MW:265.761779785156
MDL:MFCD03900747
CID:870499
PubChem ID:4586575
Update Time:2025-06-08

4-Allyl-5-(4-chlorobenzyl)-4H-1,2,4-triazole-3-thiol Chemical and Physical Properties

Names and Identifiers

    • 4-Allyl-5-(4-chlorobenzyl)-4H-1,2,4-triazole-3-thiol
    • 3-[(4-chlorophenyl)methyl]-4-prop-2-enyl-1H-1,2,4-triazole-5-thione
    • 5-(4-chlorobenzyl)-4-prop-2-en-1-yl-2,4-dihydro-3H-1,2,4-triazole-3-thione
    • 5-(4-chlorobenzyl)-4-(prop-2-en-1-yl)-4H-1,2,4-triazole-3-thiol
    • AC1NE4XL
    • ALBB-003329
    • BBL017245
    • CTK5J4603
    • MolPort-001-579-591
    • STK442560
    • 667437-95-8
    • AKOS003313499
    • CS-0322686
    • DTXSID10404575
    • MFCD03900747
    • VS-05983
    • ART-CHEM-BB B018024
    • 5-[(4-chlorophenyl)methyl]-4-(prop-2-en-1-yl)-4H-1,2,4-triazole-3-thiol
    • MDL： MFCD03900747
    • Inchi： 1S/C12H12ClN3S/c1-2-7-16-11(14-15-12(16)17)8-9-3-5-10(13)6-4-9/h2-6H,1,7-8H2,(H,15,17)
    • InChI Key： TVXKKKRBRPDOED-UHFFFAOYSA-N
    • SMILES： ClC1C=CC(=CC=1)CC1=NNC(N1CC=C)=S

Computed Properties

  • Exact Mass: 265.04400
  • Monoisotopic Mass: 265.0440463g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 4
  • Complexity: 335
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.8
  • Topological Polar Surface Area: 59.7Ų

Experimental Properties

  • PSA: 69.51000
  • LogP: 2.99700

4-Allyl-5-(4-chlorobenzyl)-4H-1,2,4-triazole-3-thiol Security Information

  • Hazardous Material Identification： Xi
  • HazardClass：IRRITANT

4-Allyl-5-(4-chlorobenzyl)-4H-1,2,4-triazole-3-thiol Customs Data

  • HS CODE：2933990090
  • Customs Data：

    China Customs Code:

    2933990090

    Overview:

    2933990090. Other heterocyclic compounds containing only nitrogen heteroatoms. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

    Summary:

    2933990090. heterocyclic compounds with nitrogen hetero-atom(s) only. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

4-Allyl-5-(4-chlorobenzyl)-4H-1,2,4-triazole-3-thiol Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
TRC
A614728-100mg
4-Allyl-5-(4-chlorobenzyl)-4H-1,2,4-triazole-3-thiol
 667437-95-8
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 $ 50.00 2022-06-08
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A614728-500mg
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abcr
AB214860-1 g
4-Allyl-5-(4-chlorobenzyl)-4H-1,2,4-triazole-3-thiol; 95%
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 €230.10 2023-07-20
abcr
AB214860-5 g
4-Allyl-5-(4-chlorobenzyl)-4H-1,2,4-triazole-3-thiol; 95%
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4-allyl-5-(4-chlorobenzyl)-4H-1,2,4-triazole-3-thiol
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abcr
AB214860-1g
4-Allyl-5-(4-chlorobenzyl)-4H-1,2,4-triazole-3-thiol, 95%; .
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abcr
AB214860-5g
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